N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide

• IUPAC Name: N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide
• InChI: InChI=1S/C13H13N5O/c1-9-5-10(19-2)3-4-12(9)17-8-18-13(7-15)11(16)6-14/h3-5,8H,16H2,1-2H3,(H,17,18)/b13-11-
• InChI Key: YWNHEGPTGGVBMQ-QBFSEMIESA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC=NC(=C(C#N)N)C#N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)NC=N/C(=C(/C#N)\N)/C#N
• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol

Description

N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide, also known as DCMU, is a herbicide that has been widely used in scientific research for its ability to inhibit photosynthesis. DCMU was first synthesized in the 1960s and has since been used as a tool to study the mechanisms of photosynthesis in plants, algae, and cyanobacteria.

Mechanism of Action

N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide inhibits photosystem II by binding to the D1 protein subunit, which is a part of the reaction center of photosystem II. This binding prevents the transfer of electrons from the water-splitting complex to the quinone electron acceptor, blocking the electron transport chain and inhibiting photosynthesis.
Biochemical and Physiological Effects:
In addition to its effects on photosynthesis, N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide has been shown to have other biochemical and physiological effects. For example, N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide in lab experiments is that it is a specific inhibitor of photosystem II, allowing researchers to study the effects of photosynthesis inhibition without affecting other cellular processes. However, N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide has some limitations as well. For example, it can be toxic to some organisms at high concentrations, and its effects on plant growth and metabolism can vary depending on the species and environmental conditions.

Future Directions

There are many future directions for research on N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide. For example, researchers could study the effects of N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide on the microbiome of plants and how this affects plant growth and stress responses. They could also investigate the potential use of N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide as a herbicide or as a tool for studying the effects of environmental stress on photosynthesis. Additionally, researchers could explore the use of N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide as a therapeutic agent for cancer or inflammatory diseases.

Scientific Research Applications

N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide has been used in scientific research to study the mechanisms of photosynthesis in plants, algae, and cyanobacteria. By inhibiting photosystem II, N'-[(Z)-2-amino-1,2-dicyanoethenyl]-N-(4-methoxy-2-methylphenyl)methanimidamide blocks the electron transport chain in photosynthesis, leading to a buildup of electrons and a decrease in the production of ATP and NADPH. This allows researchers to study the effects of photosynthesis inhibition on plant growth, metabolism, and stress responses.